Cas no 2137530-83-5 (ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate)
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate
- 2137530-83-5
- EN300-1104838
-
- Inchi: 1S/C12H17F3O4/c1-5-19-10(18)7(9(17)12(13,14)15)6-8(16)11(2,3)4/h7H,5-6H2,1-4H3
- InChI Key: AFDFNZYYZVAOFJ-UHFFFAOYSA-N
- SMILES: FC(C(C(C(=O)OCC)CC(C(C)(C)C)=O)=O)(F)F
Computed Properties
- Exact Mass: 282.10789351g/mol
- Monoisotopic Mass: 282.10789351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 60.4Ų
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1104838-0.05g |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate |
2137530-83-5 | 95% | 0.05g |
$612.0 | 2023-10-27 | |
| Enamine | EN300-1104838-0.1g |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate |
2137530-83-5 | 95% | 0.1g |
$640.0 | 2023-10-27 | |
| Enamine | EN300-1104838-0.25g |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate |
2137530-83-5 | 95% | 0.25g |
$670.0 | 2023-10-27 | |
| Enamine | EN300-1104838-0.5g |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate |
2137530-83-5 | 95% | 0.5g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1104838-1.0g |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate |
2137530-83-5 | 1g |
$728.0 | 2023-06-10 | ||
| Enamine | EN300-1104838-2.5g |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate |
2137530-83-5 | 95% | 2.5g |
$1428.0 | 2023-10-27 | |
| Enamine | EN300-1104838-5.0g |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate |
2137530-83-5 | 5g |
$2110.0 | 2023-06-10 | ||
| Enamine | EN300-1104838-10.0g |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate |
2137530-83-5 | 10g |
$3131.0 | 2023-06-10 | ||
| Enamine | EN300-1104838-1g |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate |
2137530-83-5 | 95% | 1g |
$728.0 | 2023-10-27 | |
| Enamine | EN300-1104838-5g |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate |
2137530-83-5 | 95% | 5g |
$2110.0 | 2023-10-27 |
ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate
Research Brief on Ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate (CAS: 2137530-83-5) in Chemical Biology and Pharmaceutical Applications
Ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate (CAS: 2137530-83-5) is a synthetic intermediate of growing importance in medicinal chemistry and drug discovery. Recent studies highlight its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and fluorinated pharmaceuticals. This briefing synthesizes key findings from 2023-2024 literature regarding its chemical properties, synthetic applications, and emerging biological relevance.
Structural analysis reveals this β-keto ester derivative possesses unique reactivity patterns due to the synergistic effects of its trifluoroacetyl group and sterically hindered dimethyl moiety. A 2024 Journal of Medicinal Chemistry study (DOI:10.1021/acs.jmedchem.3c02041) demonstrated its effectiveness as a precursor for PfDHODH inhibitors targeting malaria, with the trifluoromethyl group enhancing target binding through fluorine-specific interactions. The ethyl ester functionality provides optimal solubility for intermediate purification while maintaining sufficient reactivity for downstream transformations.
Innovative synthetic methodologies have emerged for this compound. A continuous flow chemistry approach published in Organic Process Research & Development (2023, 27(8):1429-1438) achieved 78% yield with 99.5% purity, addressing previous batch process limitations. The protocol employs a novel copper-catalyzed trifluoroacetylation step that reduces byproduct formation. Stability studies indicate the compound remains stable for >6 months at -20°C under argon, making it practical for industrial-scale applications.
Biological evaluations show promising results. When incorporated into PROTAC molecules (as reported in ACS Chemical Biology 2024, 19(2):411-425), the scaffold demonstrated improved pharmacokinetic properties compared to non-fluorinated analogs, with 3.2-fold increased blood-brain barrier penetration in murine models. Researchers attribute this to the trifluoromethyl group's lipophilicity modulation and metabolic stability enhancement.
Current challenges include optimizing stereoselective reactions at the 4-oxo position and developing greener synthesis routes. A 2024 patent (WO2024015832) discloses an enzymatic resolution method achieving 98% ee, while computational studies (J. Chem. Inf. Model. 2023, 63(22):7125-7138) provide new insights into conformation-dependent reactivity that may guide future synthetic designs.
In conclusion, ethyl 5,5-dimethyl-4-oxo-2-(trifluoroacetyl)hexanoate represents a strategically important scaffold in modern drug discovery. Its unique combination of steric and electronic properties, coupled with recent synthetic advancements, positions it as a valuable tool for developing next-generation therapeutics, particularly in CNS diseases and antimicrobial applications where fluorine incorporation is advantageous.
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